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Compound of Interest

Compound Name: Sco-peg8-nhs

Cat. No.: B12380449

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and general

applications of Sco-peg8-nhs, a bifunctional crosslinker pivotal in the field of targeted protein

degradation and bioconjugation. Due to the limited availability of specific experimental data for

this compound in publicly accessible research, this document focuses on its core

characteristics and the established methodologies for similar molecules.

Core Molecular Attributes
Sco-peg8-nhs is a heterobifunctional linker containing a cyclooctyne (SCO) group and an N-

hydroxysuccinimide (NHS) ester, separated by an 8-unit polyethylene glycol (PEG) spacer. The

SCO group facilitates copper-free click chemistry reactions with azides, while the NHS ester

reacts with primary amines to form stable amide bonds.
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Property Value Source(s)

Molecular Weight 688.76 g/mol [1]

688.77 g/mol [2]

Chemical Formula C₃₂H₅₂N₂O₁₂ [1]

CAS Number 2143968-68-5 [1][2]

Application in PROTAC Technology
Sco-peg8-nhs is primarily utilized as a linker in the development of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin

ligase to a target protein of interest (POI), leading to the ubiquitination and subsequent

degradation of the POI by the proteasome.[3][4][5] The PEG spacer in Sco-peg8-nhs
enhances the solubility and pharmacokinetic properties of the resulting PROTAC molecule.[5]

The general mechanism of a PROTAC involves the formation of a ternary complex between the

target protein, the PROTAC, and an E3 ligase.[4] The linker plays a crucial role in optimizing

the stability and conformation of this complex to ensure efficient ubiquitination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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